Cas no 114820-10-9 (Benzonitrile,4-amino-2,6-dimethyl-)

Benzonitrile,4-amino-2,6-dimethyl- is a substituted benzonitrile derivative featuring an amino group and two methyl substituents on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization. The presence of the electron-donating amino group enhances reactivity in electrophilic aromatic substitution, while the nitrile group offers versatility in transformations such as hydrolysis or reduction. The methyl groups at the 2,6-positions provide steric hindrance, potentially influencing regioselectivity in reactions. This compound is useful as an intermediate in the development of agrochemicals, dyes, or bioactive molecules, where controlled substitution patterns are critical.
Benzonitrile,4-amino-2,6-dimethyl- structure
114820-10-9 structure
Product Name:Benzonitrile,4-amino-2,6-dimethyl-
CAS No:114820-10-9
MF:C9H10N2
MW:146.189101696014
CID:130488
PubChem ID:11958955
Update Time:2025-06-09

Benzonitrile,4-amino-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-amino-2,6-dimethyl-
    • Benzonitrile, 4-amino-2,6-dimethyl- (9CI)
    • AKOS006343090
    • EN300-7691743
    • 4-amino-2,6-dimethylbenzonitrile
    • 114820-10-9
    • SCHEMBL524571
    • CS-0159914
    • E82003
    • Benzonitrile, 4-amino-2,6-dimethyl-
    • DB-274684
    • Inchi: 1S/C9H10N2/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4H,11H2,1-2H3
    • InChI Key: VCWQGGLMWIFREU-UHFFFAOYSA-N
    • SMILES: NC1C=C(C)C(C#N)=C(C)C=1

Computed Properties

  • Exact Mass: 146.0845
  • Monoisotopic Mass: 146.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81

Benzonitrile,4-amino-2,6-dimethyl- Pricemore >>

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